Cas no 1396893-02-9 ((2E)-1-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-3-phenylprop-2-en-1-one
• CAS No: 1396893-02-9
• MF: C₂₂H₂₄ClNO₂
• MW: 369.88446521759
• CID: 6489791
• PubChem ID: 71784934
• Update Time: 2025-07-02

(2E)-1-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-3-phenylprop-2-en-1-one
• AKOS024532325
• F6111-1402
• (2E)-1-(4-{[(4-chlorophenyl)methoxy]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one
• (E)-1-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-3-phenylprop-2-en-1-one
• (E)-1-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-3-phenylprop-2-en-1-one
• 1396893-02-9

• Inchi： 1S/C22H24ClNO2/c23-21-9-6-19(7-10-21)16-26-17-20-12-14-24(15-13-20)22(25)11-8-18-4-2-1-3-5-18/h1-11,20H,12-17H2/b11-8+
• InChI Key： KTIUCBAZTDSZKP-DHZHZOJOSA-N
• SMILES： ClC1C=CC(=CC=1)COCC1CCN(C(/C=C/C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 369.1495567g/mol
• Monoisotopic Mass: 369.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2E)-1-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-3-phenylprop-2-en-1-one

Introduction to (2E)-1-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-3-phenylprop-2-en-1-one (CAS No. 1396893-02-9)

(2E)-1-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-3-phenylprop-2-en-1-one is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its CAS number 1396893-02-9, has garnered attention due to its structural complexity and potential therapeutic applications. The molecule features a piperidine ring substituted with a methoxymethyl group and a phenyl ring, which are key structural motifs often employed in medicinal chemistry to modulate biological activity.

The structural framework of this compound suggests a high degree of specificity, which is crucial for interactions with biological targets. The presence of the 4-chlorophenyl moiety and the piperidin-1-yl group indicates that it may exhibit properties suitable for further exploration in drug discovery. Specifically, the chloro substituent on the phenyl ring can influence electronic properties and metabolic stability, while the piperidine core is a common scaffold in many pharmacologically active agents.

In recent years, there has been growing interest in developing small molecules that can modulate neurotransmitter systems. The piperidine scaffold is particularly relevant in this context, as it is found in several approved drugs that target central nervous system disorders. The current compound, with its unique substitution pattern, may offer new insights into how structural modifications can influence biological activity. For instance, studies have shown that piperidine derivatives can exhibit potent effects on serotonin and dopamine receptors, which are implicated in conditions such as depression and neurodegenerative diseases.

The 3-phenylprop-2-en-1-one moiety adds another layer of complexity to this molecule. This functional group is known to be present in several bioactive compounds and has been explored for its potential role in modulating enzyme activity and receptor binding. The double bond in the propenone part of the structure may also contribute to its overall pharmacokinetic properties, influencing both absorption and metabolic pathways.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound might interact with various biological targets. Preliminary simulations suggest that it could have interactions with proteins involved in signal transduction pathways, making it a promising candidate for further investigation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidine ring and the introduction of the methoxymethyl group, followed by functionalization at the phenyl ring. Each step must be optimized to minimize side reactions and maximize the desired product.

In vitro studies have begun to explore the potential bioactivity of this compound. Initial assays have shown promising results in modulating certain enzymatic activities relevant to neurological disorders. For example, preliminary data suggest that it may inhibit enzymes involved in the breakdown of neurotransmitters, potentially leading to enhanced receptor availability and prolonged effects.

The development of novel therapeutics often requires careful consideration of pharmacokinetic properties such as solubility, stability, and metabolic clearance. The current compound's structure suggests it may exhibit favorable solubility characteristics due to the presence of polar functional groups like hydroxymethyl and carbonyl moieties. However, further studies are needed to fully characterize its metabolic profile and assess potential drug-drug interactions.

One area of particular interest is the potential use of this compound as a prodrug or precursor for more complex molecules. By designing derivatives that are more stable or easier to synthesize initially but convert into active forms within the body, researchers can enhance bioavailability and reduce formulation challenges.

The role of computational methods extends beyond initial screening; they also aid in optimizing synthetic routes. By predicting reaction outcomes before conducting experiments, chemists can save time and resources while improving yields. This approach aligns well with modern drug discovery strategies that emphasize efficiency and sustainability.

Ethical considerations are paramount when developing new pharmaceuticals. Ensuring that research is conducted responsibly involves not only scientific rigor but also adherence to regulatory guidelines designed to protect both human health and environmental integrity.

The future direction for this compound includes expanding its chemical space through structural analogs designed using principles from medicinal chemistry literature combined with computational predictions about biological activity changes induced by minor modifications at specific positions within its framework.